1-(4-methoxyphenyl)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 4-[1-(4-methoxyphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]morpholine
• InChI: InChI=1S/C16H17N5O2/c1-22-13-4-2-12(3-5-13)21-16-14(10-19-21)15(17-11-18-16)20-6-8-23-9-7-20/h2-5,10-11H,6-9H2,1H3
• InChI Key: HCJBRJPPXNXHAA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C3=C(C=N2)C(=NC=N3)N4CCOCC4
• Molecular Formula: C16H17N5O2
• Molecular Weight: 311.34 g/mol

Description

1-(4-methoxyphenyl)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidine is a chemical compound that belongs to the class of pyrazolopyrimidines. It has gained significant attention due to its potential applications in scientific research, particularly in the field of drug discovery.

Mechanism of Action

The mechanism of action of 1-(4-methoxyphenyl)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidine involves the inhibition of certain protein kinases, which are enzymes that play a crucial role in cell signaling pathways. By inhibiting these enzymes, 1-(4-methoxyphenyl)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidine can disrupt the signaling pathways that are involved in the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
1-(4-methoxyphenyl)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidine has been found to exhibit significant biochemical and physiological effects. It has been shown to inhibit the activity of certain protein kinases, which can lead to the disruption of cell signaling pathways. It has also been found to inhibit the growth of certain cancer cells, making it a potential candidate for anti-cancer therapy.

Advantages and Limitations for Lab Experiments

One of the major advantages of 1-(4-methoxyphenyl)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidine is its potential as a candidate for drug discovery. Its inhibitory activity against certain protein kinases makes it a promising candidate for the development of new drugs. However, there are also some limitations to its use in lab experiments. For example, its solubility in water is limited, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for the study of 1-(4-methoxyphenyl)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidine. One potential direction is the development of new drugs based on its inhibitory activity against protein kinases. Another direction is the study of its potential anti-cancer properties, particularly in combination with other anti-cancer drugs. Additionally, further research is needed to understand its mechanism of action and to identify potential side effects and limitations.

Synthesis Methods

The synthesis method of 1-(4-methoxyphenyl)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidine involves the reaction of 4-morpholin-4-ylphenylamine with 4-methoxyphenyl isothiocyanate in the presence of a base such as triethylamine. The resulting intermediate is then reacted with 5-amino-1H-pyrazole-4-carbonitrile in the presence of a catalyst such as copper acetate. The final product is obtained after purification by column chromatography.

Scientific Research Applications

1-(4-methoxyphenyl)-4-(4-morpholinyl)-1H-pyrazolo[3,4-d]pyrimidine has been extensively studied for its potential applications in scientific research. It has been found to exhibit significant inhibitory activity against certain protein kinases, making it a potential candidate for drug discovery. It has also been studied for its potential anti-cancer properties, as it has been found to inhibit the growth of certain cancer cells.